Cas no 663921-15-1 (NH2-PEG4-CH2CH2COOH)

NH2-PEG4-CH2CH2COOH structure
NH2-PEG4-CH2CH2COOH structure
Product Name:NH2-PEG4-CH2CH2COOH
CAS No:663921-15-1
MF:C11H23NO6
MW:265.303424119949
MDL:MFCD11041129
CID:1031857
PubChem ID:22731902
Update Time:2025-04-20

NH2-PEG4-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

    • 1-Amino-3,6,9,12-tetraoxapentadecan-15-oic acid
    • alpha-aMine-oMega-propionic acid tetraethylene glycol
    • H2N-PEG4-CH2CH2COOH
    • α-Amine-ω-propionic acid tetraethylene glycol
    • (PEO)4-amino-propionic acid
    • 3-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]propanoic acid
    • -AMINE-?-PROPIONIC ACID TETRAETHYLENE GLYCOL
    • Amino-PEG4-propionic acid
    • H2N-dPEG4-COOH
    • AmbotzPEG1370
    • Amino-PEG4-acid
    • H2N-DPEG(4)-COOH
    • 3-(2-{2-[2-(2-aminoethoxy)ethoxy]ethoxy}ethoxy)propanoic acid
    • (PEO)4-Aminopropionic acid
    • BIPG1033
    • C11H23NO6
    • DKUZHSD
    • NH2-PEG4-CH2CH2COOH
    • MDL： MFCD11041129
    • Inchi： 1S/C11H23NO6/c12-2-4-16-6-8-18-10-9-17-7-5-15-3-1-11(13)14/h1-10,12H2,(H,13,14)
    • InChI Key： DKUZHSDZSMQOGQ-UHFFFAOYSA-N
    • SMILES： O(CCOCCC(=O)O)CCOCCOCCN

Computed Properties

  • Exact Mass: 265.15300
  • Monoisotopic Mass: 265.15253745 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 265.30
  • XLogP3: -4.1
  • Topological Polar Surface Area: 100

Experimental Properties

  • PSA: 100.24000
  • LogP: 0.18650

NH2-PEG4-CH2CH2COOH Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

NH2-PEG4-CH2CH2COOH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S0686-100mg
NH2-PEG4-CH2CH2COOH
 663921-15-1
100mg
 ￥2170.61 2022-04-26
Alichem
A449039609-1g
1-Amino-3,6,9,12-tetraoxapentadecan-15-oic acid
 663921-15-1 95%
1g
 $297.95 2023-09-01
Alichem
A449039609-5g
1-Amino-3,6,9,12-tetraoxapentadecan-15-oic acid
 663921-15-1 95%
5g
 $877.20 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK238-50mg
NH2-PEG4-CH2CH2COOH
 663921-15-1 95+%
50mg
 322.0CNY 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK238-200mg
NH2-PEG4-CH2CH2COOH
 663921-15-1 95+%
200mg
 809.0CNY 2021-08-05
Chemenu
CM123437-1g
NH2-PEG4-CH2CH2COOH
 663921-15-1 95%+
1g
 $276 2022-09-08
Chemenu
CM123437-5g
NH2-PEG4-CH2CH2COOH
 663921-15-1 95%+
5g
 $804 2022-09-08
Apollo Scientific
BIPG1033-100mg
Amino-PEG4-acid
 663921-15-1
100mg
 £95.00 2025-02-19
Apollo Scientific
BIPG1033-250mg
Amino-PEG4-acid
 663921-15-1
250mg
 £175.00 2025-02-19
Apollo Scientific
BIPG1033-500mg
Amino-PEG4-acid
 663921-15-1
500mg
 £290.00 2025-02-19

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